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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)propanoic

acid

CAS No.: 25140-86-7

Cat. No.: B1361824

Get Quote

This guide provides a comprehensive technical overview of the chemical compound associated

with CAS number 25140-86-7. It is critical to note that extensive database searches

consistently identify this CAS number as 2-(2-Chlorophenoxy)propionic acid.[1][2][3][4][5][6][7]

[8][9][10] The user-provided topic name, "2-Propenoic acid, 2-methyl-, polymer with

ethenylbenzene and 2-propenyl 2-methyl-2-propenoate," does not correspond to this CAS

number. This document will therefore focus exclusively on the verified identity of CAS 25140-

86-7, 2-(2-Chlorophenoxy)propionic acid, to ensure scientific accuracy and the safety of its

intended audience.

Section 1: Introduction and Chemical Profile
2-(2-Chlorophenoxy)propionic acid is a synthetic chemical compound that belongs to the class

of chlorophenoxy herbicides.[3] While its primary application has been in agriculture as a plant

growth regulator, its structural motifs are of interest to researchers in medicinal chemistry and

drug development for potential anti-inflammatory and analgesic properties.[3] Understanding its

physicochemical properties and hazard profile is paramount for its safe handling and for

exploring its potential in novel applications.
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This guide is structured to provide a holistic understanding of the compound, moving from its

fundamental chemical identity to its practical handling and safety considerations. The causality

behind recommended protocols is explained to empower researchers with the knowledge to

work safely and effectively.

Nomenclature and Structure
A clear understanding of a compound's identity is the foundation of all scientific inquiry. The

various synonyms and identifiers for CAS 25140-86-7 are listed below.

Identifier Type Value Source

CAS Number 25140-86-7 [2]

IUPAC Name
2-(2-chlorophenoxy)propanoic

acid
[4]

Synonyms

(+/-)-2-(2-

chlorophenoxy)propionic acid;

2-(o-Chlorophenoxy)propionic

acid

[3]

Molecular Formula C9H9ClO3 [7]

Molecular Weight 200.62 g/mol [7]

RTECS Number UE9350000 [1]

The molecular structure of 2-(2-Chlorophenoxy)propionic acid is key to its chemical behavior. It

features a propionic acid moiety linked to a chlorophenoxy group.

Caption: Molecular Structure of 2-(2-Chlorophenoxy)propionic Acid.

Section 2: Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various

experimental settings, influencing everything from solubility to reactivity.
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Property Value Source

Appearance
Cream to beige crystalline

powder
[2]

Solubility Sparingly soluble in water. [3]

Stability
Stable under normal

conditions.
[11]

Incompatibilities
Strong oxidizing agents, strong

acids and bases.
[12]

Hazardous Decomposition

Products

Hydrogen chloride, carbon

monoxide, carbon dioxide.
[1]

Section 3: Hazard Analysis and Risk Mitigation
A thorough understanding of a chemical's hazards is non-negotiable for ensuring laboratory

safety. 2-(2-Chlorophenoxy)propionic acid is classified as an irritant and requires careful

handling.[2][3]

GHS Classification and Hazard Statements
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information.

GHS Classification Hazard Statement

Skin Irritation, Category 2 H315: Causes skin irritation.[7]

Eye Irritation, Category 2A H319: Causes serious eye irritation.[7]

Specific target organ toxicity, single exposure;

Respiratory tract irritation
H335: May cause respiratory irritation.[7]

These classifications are derived from its potential to cause irritation upon contact with the

eyes, skin, or respiratory system.[1][2][3]

Caption: Hazard Mitigation Workflow linking GHS codes to required PPE.
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Toxicological Profile
While comprehensive toxicological data is limited, an acute toxicity value has been reported.

[12]

Metric Value Organism Route Source

LD50 500 mg/kg Rat Intraperitoneal [2]

Carcinogenicity: This compound is not listed as a carcinogen by ACGIH, IARC, NTP, or CA

Prop 65.[1] However, the absence of a listing does not definitively mean it is non-carcinogenic;

it often indicates a lack of comprehensive studies.[12] Researchers should always handle

unlisted compounds with the prudence afforded to potential hazards.

Section 4: Experimental Protocols and Handling
Adherence to strict protocols is essential for both experimental integrity and personal safety.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary goal of engineering controls is to minimize exposure at the source.

Ventilation: Always handle 2-(2-Chlorophenoxy)propionic acid in a well-ventilated area. For

procedures that may generate dust, a chemical fume hood is mandatory.[12]

Safety Stations: Facilities must be equipped with an eyewash station and a safety shower in

close proximity to the handling area.[1]

The selection of PPE is the final barrier between the researcher and the chemical.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin exposure.

[1][12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://matrix.staging.1int.co.uk/sds/MxMSDS_024084.pdf
https://m.chemicalbook.com/CASEN_25140-86-7.htm
https://pim-resources.coleparmer.com/sds/02059.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_024084.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_024084.pdf
https://pim-resources.coleparmer.com/sds/02059.pdf
https://pim-resources.coleparmer.com/sds/02059.pdf
https://pim-resources.coleparmer.com/sds/02059.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_024084.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If dust is generated and engineering controls are insufficient, follow

OSHA respirator regulations (29 CFR 1910.134) or European Standard EN 149.[1]

Storage and Handling Protocol
Proper storage is crucial for maintaining the chemical's integrity and preventing accidents.

Step-by-Step Storage Protocol:

Container Integrity: Keep the container tightly closed when not in use.[1][12]

Location: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1][12]

Handling: Minimize dust generation and accumulation during handling.[1] Avoid breathing

dust, vapor, mist, or gas.[1] Avoid contact with eyes, skin, and clothing.[1]

Hygiene: Wash hands thoroughly after handling and wash contaminated clothing before

reuse.[1][13]

Accidental Release and First Aid Measures
Preparedness for accidental exposure is a critical component of laboratory safety.

Spill Response:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation of the spill area.[1]

Containment: Wearing appropriate PPE, vacuum or sweep up the material and place it into a

suitable, labeled disposal container.[1] Avoid generating dust.[1]

Decontamination: Clean the spill area thoroughly.

First Aid Procedures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids, and seek medical attention.[1][13]
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In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing. If skin irritation occurs, get medical advice/attention.[12][13]

If inhaled: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[12][13]

If ingested: Do NOT induce vomiting. Get medical attention.[13]

Section 5: Regulatory and Disposal Considerations
Compliance with federal, state, and local regulations is mandatory.

Regulatory Status: CAS# 25140-86-7 is listed on the TSCA (Toxic Substances Control Act)

inventory.[1]

Disposal: Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

Always consult state and local hazardous waste regulations to ensure complete and

accurate classification and disposal.[1] Do not let the product enter drains.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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